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Compound of Interest

Compound Name: beta-Lipotropin fragment 61-64

CAS No.: 60254-82-2

Cat. No.: B1336308

Get Quote

Executive Summary: The Minimal Pharmacophore
-Lipotropin fragment 61-64 (Sequence: Tyr-Gly-Gly-Phe) represents the minimal opioid
message sequence. It is the conserved N-terminal tetrapeptide found in all major endogenous
opioid peptides, including Methionine-Enkephalin (

-LPH 61-65),

-Endorphin (

-LPH 61-91), and Dynorphins.

While the full-length parent peptides contain C-terminal "address" domains that confer receptor

selectivity (Mu, Delta, or Kappa) and metabolic stability, the 61-64 fragment functions as the

core orthosteric binding motif. Its signaling is characterized by rapid kinetics, low receptor

selectivity, and high susceptibility to enzymatic degradation, making it a critical reference point

for structure-activity relationship (SAR) studies in opioid pharmacology.
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This fragment operates on the "Message-Address" principle of ligand-receptor interaction.

The Message (YGGF): Residues 61-64 bind to the receptor's transmembrane core,

triggering the conformational change required for G-protein activation. The N-terminal

Tyrosine is essential; removal of the hydroxyl group or the amine abolishes activity.

The Address (Missing): Lacking the C-terminal residues (e.g., Met/Leu in enkephalins),

YGGF exhibits reduced affinity and rapid dissociation rates compared to pentapeptides.

Receptor Affinity Profile

Receptor Subtype
Affinity (

)
Functional Outcome

Mu-Opioid (MOR) Moderate
Analgesia, Respiratory

Depression (transient)

Delta-Opioid (DOR) Low-Moderate Modulation of hormone release

Kappa-Opioid (KOR) Low Weak dysphoric signaling

Note: Native YGGF is non-selective. Synthetic modification (e.g., amidation or D-Ala

substitution) is required to stabilize the active conformation for selective signaling.

Signaling Cascades: The Gi/o Transduction System
Upon binding,

-LPH 61-64 stabilizes the active state of opioid receptors (GPCRs), triggering the dissociation
of heterotrimeric G-proteins (

and

).

Pathway A: Canonical cAMP Inhibition (G Dependent)
Ligand Binding: YGGF docks into the orthosteric pocket.

G-Protein Exchange: GDP is exchanged for GTP on the
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subunit.

Effector Inhibition:

-GTP binds to Adenylyl Cyclase (AC) types I, V, and VI.

Second Messenger Drop: Intracellular cAMP levels plummet.

Kinase Downregulation: Protein Kinase A (PKA) activity decreases, reducing phosphorylation

of transcription factors like CREB.

Pathway B: Ion Channel Modulation (G Dependent)
This pathway is responsible for the immediate "morphinomimetic" effects (neuronal

hyperpolarization).

GIRK Activation: Free

subunits bind directly to G-protein-coupled Inwardly Rectifying Potassium channels
(GIRK/Kir3).

Hyperpolarization:

efflux increases, lowering the resting membrane potential.

Calcium Blockade:

inhibits N-type and P/Q-type Voltage-Gated Calcium Channels (VGCCs), blocking
neurotransmitter release.

Pathway C: MAPK/ERK Activation (Beta-Arrestin)
Unlike full agonists which may drive sustained phosphorylation, YGGF often triggers transient

MAPK signaling due to rapid dissociation.

Mechanism: Receptor phosphorylation recruits

-arrestin, scaffolding the Raf-MEK-ERK cascade.

Outcome: Gene transcription regulation (c-Fos, c-Jun).
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Visualization: YGGF Signaling Architecture
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Caption: Signal transduction pathways activated by
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-LPH 61-64 binding to opioid receptors.[1]

Experimental Protocols for Characterization
To validate the activity of

-LPH 61-64, researchers must account for its high susceptibility to aminopeptidase
degradation.

Protocol A: Radioligand Binding Assay (Competition)
Objective: Determine the affinity (

) of YGGF relative to stable analogues (e.g., DAMGO).

Membrane Preparation:

Homogenize rat brain or CHO-MOR cells in 50 mM Tris-HCl (pH 7.4).

Centrifuge at 40,000 x g for 30 min; resuspend pellet.

Incubation:

Tracer: 0.5 nM

-DAMGO (Mu-selective) or

-DADLE (Delta-selective).

Competitor: Serial dilutions of YGGF (

to

M).

Enzyme Inhibitors (CRITICAL): Add Bestatin (10

M) and Thiorphan (0.3

M) to prevent YGGF degradation during the 60-min incubation at 25°C.

Filtration: Rapidly filter through GF/B glass fiber filters using a cell harvester.
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Analysis: Measure radioactivity via liquid scintillation counting. Calculate

and convert to

using the Cheng-Prusoff equation.

Protocol B: Functional Assay
Objective: Quantify the efficacy of G-protein activation (Agonist vs. Antagonist potential).

Setup: Use membranes as prepared above in assay buffer containing GDP (10-50

M) to suppress basal activity.

Stimulation: Add YGGF (10

M) and

(0.1 nM).

Incubation: 30 min at 30°C. The non-hydrolyzable GTP analog binds to activated

subunits.

Quantification: Filter and count.

Result Interpretation: An increase in binding indicates agonist activity. YGGF typically

shows partial agonist efficacy compared to full-length

-endorphin.

Visualization: Experimental Workflow
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Caption: Critical workflow for assessing YGGF binding affinity, emphasizing peptidase

inhibition.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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